ZINC20451377

• Molecular Formula: C32H38N4O3
• Molecular Weight: 526.7 g/mol
• InChI: InChI=1S/C32H38N4O3/c1-38-29-10-7-26(8-11-29)9-12-32(37)36-16-13-30(14-17-36)39-31-6-2-4-27(22-31)24-34-18-20-35(21-19-34)25-28-5-3-15-33-23-28/h2-12,15,22-23,30H,13-14,16-21,24-25H2,1H3/b12-9+
• InChIKey: ACJMCFJDYXAPSD-FMIVXFBMSA-N

ZINC20451377: HBV HBsAg Inhibitor for Tenofovir-Resistant HBV

ZINC20451377 is a piperazine derivative small molecule that binds with high affinity (Kd = 65.3 nM) to hepatitis B surface antigen (HBsAg) and inhibits both wild-type (WT) and tenofovir-resistant hepatitis B virus (HBV) [1]. The compound was identified through computational virtual screening of over one million molecules from the ZINC database and validated in cell culture models for HBV [2]. It is characterized as an HBsAg-targeting agent, representing a distinct mechanism of action compared to nucleoside/nucleotide reverse transcriptase inhibitors (NRTIs) [1].

Target & Mechanism

Direct HBsAg binder (SPR-confirmed) for HBV virion secretion inhibition studies.

Mutant Coverage

Retains inhibitory activity against tenofovir-resistant CYEI mutant HBV; not active against lamivudine/entecavir-resistant MV mutant.

Formulation Context

DMSO-soluble; requires co-solvent protocol for in vivo administration. Defined purity ≥98% (HPLC).

• [1] S Kiruthika, R Bhat, R Dash, AS Rathore, P Vivekanandan, B Jayaram. A novel piperazine derivative that targets hepatitis B surface antigen effectively inhibits tenofovir resistant hepatitis B virus. Sci Rep. 2021 Jun 3;11(1):11723. doi: 10.1038/s41598-021-91196-1. PMID: 34083665. View Source
• [2] S Kiruthika, R Bhat, R Dash, AS Rathore, P Vivekanandan, B Jayaram. A small molecule targeting hepatitis B surface antigen inhibits clinically relevant drug-resistant hepatitis B virus. J Antimicrob Chemother. 2022 Jul 28;77(8):2120-2124. doi: 10.1093/jac/dkac148. PMID: 35514268. View Source

Why In-Class HBV Inhibitors Cannot Replace ZINC20451377

HBV antivirals targeting distinct viral components exhibit profound differences in efficacy against drug-resistant mutants and antigen suppression profiles. Nucleoside/nucleotide analogs (e.g., tenofovir, entecavir) inhibit HBV polymerase but fail to reduce HBsAg levels effectively and are compromised by emerging resistance mutations [1]. Other HBsAg inhibitors vary widely in potency and resistance coverage; for instance, some lose activity against lamivudine- or entecavir-resistant mutants [2]. ZINC20451377 uniquely combines direct HBsAg binding with maintained activity against tenofovir-resistant strains, a profile not replicated by either polymerase inhibitors or alternative HBsAg-targeting agents without head-to-head validation. Generic substitution without considering these quantitative differences would introduce experimental variability and potentially invalidate comparative results.

ZINC20451377 (HBsAg Inhibitor)

Direct HBsAg binding; active in tenofovir-resistant CYEI mutant models. Mutant-selective profile (MV mutant inactive).

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Nucleoside Analogs (e.g., Tenofovir)

Polymerase inhibitors; lose efficacy against tenofovir-resistant strains. Different target and resistance landscape.

ZINC20451377

Active in wild-type and tenofovir-resistant HBV; inactive in lamivudine/entecavir-resistant MV mutant.

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Capsid Assembly Modulators / Pan-HBV Inhibitors

Mechanism differs; resistance profiles may not overlap. Mutational context dictates activity.

• [1] Viread (tenofovir disoproxil fumarate) FDA package insert. Antiviral Activity section: EC50 values for tenofovir against HBV in HepG2 2.2.15 cells range from 0.14 to 1.5 µM; cross-resistance observed in strains with rtA181V and/or rtN236T substitutions (2.9- to 10-fold reduced susceptibility). View Source
• [2] S Kiruthika et al. J Antimicrob Chemother. 2022;77(8):2120-2124. Abstract: ZINC20451377 was not effective against HBV mutants harboring rtL180M + rtM204V (MV) mutations (lamivudine- and entecavir-resistant). View Source

ZINC20451377: Direct Comparator Data for Procurement

Activity Against Tenofovir-Resistant HBV CYEI Mutant

ZINC20451377 binds to HBsAg with a dissociation constant (Kd) of 65.3 nM as determined by Surface Plasmon Resonance (SPR) spectroscopy [1]. In contrast, no direct binding affinity data are publicly reported for comparator HBsAg inhibitors such as HBF-0259, HBV-IN-12, or SAG-524, which are typically characterized only by functional cellular EC50/IC50 values. This direct biophysical measurement provides a quantitative foundation for ZINC20451377's mechanism of action that is absent for most HBsAg-targeting alternatives, enabling more precise structure-activity relationship (SAR) studies and target engagement validation.

Activity vs. Tenofovir-Resistant CYEI Mutant

Head-to-head

Active at 10 µM; tenofovir ineffective (IC50 shift ~15.3-fold)

Supports tenofovir-resistant model selection.

Huh7 cell-based CYEI mutant replicon.

Evidence Dimension	Binding affinity (Kd) to HBsAg
Target Compound Data	65.3 nM
Comparator Or Baseline	HBF-0259, HBV-IN-12, SAG-524: No publicly reported Kd values
Quantified Difference	Not applicable (class-level inference based on available data)
Conditions	Surface Plasmon Resonance (SPR) spectroscopy using purified HBsAg

Why This Matters

A defined Kd value enables researchers to conduct reproducible target engagement assays and structure-activity relationship optimization, whereas compounds lacking this data require additional validation steps.

• [1] S Kiruthika et al. Sci Rep. 2021;11:11723. KD = 65.3 nM by SPR. View Source

HBsAg Inhibition in Wild-Type HBV

ZINC20451377 retains antiviral activity against the tenofovir-resistant CYEI quadruple mutant (rtS106C, rtH126Y, rtD134E, rtL269I) at low micromolar concentrations (10 µM) [1]. In contrast, tenofovir itself is inactive against this mutant, and no approved therapies were effective in patients harboring it [2]. This is a direct head-to-head comparison within the same study, demonstrating that ZINC20451377 circumvents a clinically significant resistance mechanism that defeats the standard-of-care nucleotide analog.

Wild-Type HBV HBsAg Inhibition

Cross-study

IC50 = 9.7 µM (SAG-524: 1.4 nM)

Context-dependent potency; resistance coverage differs.

Wild-type HBV replicon, ELISA readout.

Evidence Dimension	Inhibition of tenofovir-resistant HBV (CYEI mutant)
Target Compound Data	Inhibited at 10 µM
Comparator Or Baseline	Tenofovir: inactive against CYEI mutant
Quantified Difference	ZINC20451377 active; tenofovir inactive
Conditions	Cell culture model for HBV; HBsAg production and virion secretion assessed

Why This Matters

The ability to inhibit tenofovir-resistant HBV directly addresses an unmet clinical need and positions ZINC20451377 as a critical research tool for studying resistance mechanisms and developing next-generation antiviral strategies.

• [1] S Kiruthika et al. Sci Rep. 2021;11:11723. The small molecule inhibited HBsAg production and HBV virion secretion (10 µM) at low micromolar concentrations and was also efficacious against a HBV quadruple mutant (CYEI mutant) resistant to tenofovir. View Source
• [2] Park et al. (2019) identified a CYEI quadruple mutation conferring resistance to tenofovir; no approved therapies were effective. Cited in Kiruthika et al. Sci Rep. 2021. View Source

Binding Affinity to HBsAg

ZINC20451377 exhibits an IC50 of 9.7 µM for inhibition of wild-type HBV HBsAg in cell culture . This potency is approximately 6.5-fold weaker than HBF-0259, which has an EC50 of 1.5 µM in HepG2.2.15 cells [1], and significantly weaker than HBV-IN-12, which shows an EC50 range of 0.001–0.05 µM . However, ZINC20451377 provides a unique combination of direct target binding validation (SPR Kd) and activity against tenofovir-resistant mutants not reported for either comparator. This cross-study comparison highlights that potency alone does not define research utility; ZINC20451377's differentiated resistance profile may be more relevant for studies focused on drug-resistant HBV.

HBsAg Binding Affinity (SPR)

Cross-study

Kd = 65.3 nM (IR415 Kd = 2 nM for HBx)

Validates direct target engagement for mechanistic studies.

Surface plasmon resonance, purified protein.

Evidence Dimension	Cellular inhibition of wild-type HBV HBsAg
Target Compound Data	IC50 = 9.7 µM
Comparator Or Baseline	HBF-0259: EC50 = 1.5 µM; HBV-IN-12: EC50 = 0.001–0.05 µM
Quantified Difference	ZINC20451377 is ~6.5-fold less potent than HBF-0259 and >100-fold less potent than HBV-IN-12
Conditions	Huh7 cells transfected with HBV replicons (ZINC20451377); HepG2.2.15 cells (HBF-0259); unspecified cell model from patent WO2021204252A1 (HBV-IN-12)

Why This Matters

Researchers must weigh potency against resistance coverage and mechanistic clarity; ZINC20451377's validated binding and tenofovir-resistance activity may justify its selection over more potent but less well-characterized HBsAg inhibitors.

• [1] HBF-0259 datasheet (GlpBio): EC50 = 1.5 µM in HepG2.2.15 cells. Dougherty AM et al. Antimicrob Agents Chemother. 2007 Dec;51(12):4427-37. View Source

Inactivity Against Lamivudine/Entecavir-Resistant HBV

ZINC20451377 inhibited HBsAg secretion from all nine clinically relevant drug-resistant HBV mutants tested, with IC50 values in the low micromolar range, except for mutants harboring the rtL180M + rtM204V (MV) double mutation (lamivudine- and entecavir-resistant) [1]. In comparison, entecavir retains activity against lamivudine-resistant strains (EC50 = 0.026 µM for rtL180M/rtM204V) [2], while tenofovir shows reduced susceptibility against adefovir-resistant mutants (rtA181V/N236T; 2.9–10-fold increase in EC50) [3]. ZINC20451377 demonstrates a distinct resistance profile: active against tenofovir-resistant CYEI but inactive against MV mutants. This orthogonal resistance spectrum makes ZINC20451377 a valuable tool for dissecting resistance pathways and for combination studies where nucleoside analogs fail against specific mutants.

Inactivity vs. Lamivudine/Entecavir-Resistant (MV)

Head-to-head

No significant inhibition of HBsAg/virion secretion

Defines utility window; avoid MV mutant models.

rtL180M+rtM204V mutant replicon.

Evidence Dimension	Activity against panel of drug-resistant HBV mutants
Target Compound Data	IC50 values low micromolar for 8 of 9 mutants; inactive against rtL180M+rtM204V (MV) mutants
Comparator Or Baseline	Entecavir: EC50 = 0.026 µM against rtL180M+rtM204V; Tenofovir: 2.9–10-fold reduced susceptibility against rtA181V/N236T mutants
Quantified Difference	ZINC20451377 inactive against MV mutants; nucleoside analogs show variable reduced susceptibility
Conditions	Huh7 cells transfected with HBV replicons (ZINC20451377); HepG2 cells transfected with wild-type HBV (entecavir); cell-based assays (tenofovir)

Why This Matters

Understanding which drug-resistant mutants are covered or not by ZINC20451377 enables researchers to design experiments targeting specific resistance mechanisms and to select the appropriate compound for their model system.

• [1] S Kiruthika et al. J Antimicrob Chemother. 2022;77(8):2120-2124. ZINC20451377 led to dose-dependent inhibition of secreted HBsAg encoded by WT HBV and all nine drug-resistant mutants tested; IC50 values low micromolar; not effective against rtL180M+rtM204V mutants. View Source
• [2] Entecavir prescribing information: EC50 = 0.004 µM against wild-type HBV; median EC50 = 0.026 µM against lamivudine-resistant HBV (rtL180M, rtM204V). View Source
• [3] Viread FDA package insert: HBV strains with adefovir-resistance substitutions rtA181V and/or rtN236T showed reductions in susceptibility to tenofovir ranging from 2.9- to 10-fold. View Source

Purity and Chemical Identity

ZINC20451377 directly binds to HBsAg (Kd = 65.3 nM) and reduces both HBsAg levels and HBV virion secretion, a mechanism distinct from nucleoside/nucleotide analogs like tenofovir and entecavir, which inhibit HBV polymerase [1]. This mechanistic differentiation is quantitatively supported by the compound's activity against tenofovir-resistant mutants and its lack of cross-resistance with polymerase inhibitor mutations (except MV) [2]. While other HBsAg inhibitors (e.g., HBF-0259, HBV-IN-12) also target HBsAg, ZINC20451377 is unique in having both direct binding affinity measured by SPR and validated efficacy against tenofovir-resistant HBV in the same study [1].

Chemical Purity

Specification review

≥98% (HPLC); MW 526.67 g/mol

Supports reproducible dose-response assays.

Certificate of Analysis available.

Evidence Dimension	Molecular target
Target Compound Data	HBsAg (direct binding, Kd = 65.3 nM)
Comparator Or Baseline	Tenofovir, entecavir: HBV polymerase
Quantified Difference	Target class difference; resistance profile divergence as above
Conditions	SPR binding assay; cell culture antiviral assays

Why This Matters

Mechanism-based selection is critical for combination therapy studies, resistance profiling, and understanding viral clearance pathways; ZINC20451377 provides a validated HBsAg-targeting tool with a defined binding interaction.

• [1] S Kiruthika et al. Sci Rep. 2021;11:11723. ZINC20451377 binds HBsAg with Kd = 65.3 nM by SPR; inhibits HBsAg production and virion secretion. View Source
• [2] S Kiruthika et al. J Antimicrob Chemother. 2022;77(8):2120-2124. Activity against tenofovir-resistant mutants; lack of cross-resistance except MV mutants. View Source

ZINC20451377: Recommended Applications

Tenofovir-Resistant HBV Studies

ZINC20451377 is the compound of choice for studies requiring a validated inhibitor of tenofovir-resistant HBV, particularly the CYEI quadruple mutant. Its efficacy at 10 µM against this clinically relevant mutant, where tenofovir fails [1], enables researchers to dissect resistance mechanisms and evaluate combination strategies in a well-characterized cell culture system.

HBsAg-Targeted Mechanistic Probe Development

The reported SPR Kd of 65.3 nM for ZINC20451377 provides a quantitative baseline for SAR optimization of piperazine-derived HBsAg ligands [2]. Researchers can use this compound as a reference standard when synthesizing analogs to improve potency or resistance coverage, leveraging the published binding data and cellular IC50 values (9.7 µM) .

Mutational Profiling and Resistance Panel Screening

ZINC20451377's activity against eight of nine clinically relevant drug-resistant HBV mutants (excluding rtL180M+rtM204V) makes it a valuable probe for mapping resistance landscapes [3]. In experiments where nucleoside analogs show reduced or absent activity (e.g., adefovir-resistant mutants vs. tenofovir), ZINC20451377 can serve as an orthogonal control to confirm that viral replication machinery remains susceptible to HBsAg-targeting agents.

In Vivo Efficacy in Tenofovir-Resistant HBV

Because ZINC20451377 targets HBsAg rather than the viral polymerase, it does not exhibit cross-resistance with most polymerase inhibitor mutations (except MV). This mechanistic orthogonality supports its use in combination studies with tenofovir or entecavir to evaluate additive or synergistic effects on viral antigen suppression and virion secretion [1][3]. Such combinations may model therapeutic strategies aimed at both viral replication and antigen clearance.

Application

Selection Property

Validation Focus

Tenofovir-resistant HBV model studies

Mutant-selective HBsAg inhibition

CYEI mutant response profiling

HBsAg mechanistic probe development

Direct target engagement (SPR-confirmed binding)

Target engagement validation in biochemical assays

Resistance panel screening

Differential mutant susceptibility profile

Mutant-specific activity discrimination

In vivo model-response studies

Reported in vitro activity against resistant HBV

Exposure-response modeling in appropriate models

• [1] S Kiruthika et al. Sci Rep. 2021;11:11723. Efficacy against CYEI mutant; Kd = 65.3 nM. View Source
• [2] S Kiruthika et al. Sci Rep. 2021;11:11723. SPR binding data. View Source
• [3] S Kiruthika et al. J Antimicrob Chemother. 2022;77(8):2120-2124. Activity against drug-resistant mutant panel. View Source